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Compound of Interest
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Propan-2-yl 2-amino-4-

methylpentanoate

CAS No.: 79487-90-4

Cat. No.: B13232939

Get Quote

Part 1: Executive Summary & Strategic Rationale
In the landscape of peptide synthesis and medicinal chemistry, Leucine Isopropyl Ester (Leu-

OiPr) occupies a critical "Goldilocks" zone. It offers a strategic compromise between the high

lability of methyl/ethyl esters and the acid-stability of tert-butyl esters.

For drug development professionals, Leu-OiPr is not merely a protecting group; it is a

functional moiety used to:

Prevent Diketopiperazine (DKP) Formation: The steric bulk of the isopropyl group

significantly retards the intramolecular aminolysis that plagues C-terminal proline/glycine

sequences.

Enhance Bioavailability (Prodrugs): It increases lipophilicity (
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), facilitating membrane permeability for peptide-based drugs before being cleaved by
intracellular esterases.

Modulate Hydrolytic Stability: It resists non-specific serum degradation better than methyl

esters, extending half-life while remaining cleavable under controlled conditions.

Part 2: Chemical Rationale & Stability Hierarchy
Steric Control of Side Reactions
The primary synthetic utility of Leu-OiPr is the suppression of Diketopiperazine (DKP)

formation. In sequences where Leucine is the C-terminal residue (especially if the penultimate

residue is Proline), methyl esters are prone to rapid cyclization and premature cleavage from

the resin or solution phase.

Mechanism of Action: The isopropyl group introduces steric hindrance at the carbonyl carbon.

This increases the energy barrier for the nucleophilic attack by the N-terminal amine of the

dipeptide, effectively "buying time" for the desired chain elongation coupling reaction to occur.

Comparative Stability Data
The following table summarizes the hydrolytic stability and cleavage conditions relative to other

common esters.

Ester Type
Steric Bulk (

)

Relative
Hydrolysis
Rate (OH-)

Primary
Cleavage
Method

Risk of DKP

Methyl (OMe) Low 100 (Reference)
Mild

Saponification
High

Ethyl (OEt) Medium ~40 Saponification High

Isopropyl (OiPr) High ~5 - 10

Strong

Saponification /

Enzymatic

Low

tert-Butyl (OtBu) Very High < 0.1 Acid (TFA) Negligible
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Expert Insight: Use Leu-OiPr when you need the C-terminus protected during mild basic

workups (where OMe would hydrolyze) but require removal without using strong acids (which

would cleave Boc/tBu side chains).

Part 3: Experimental Protocols
Protocol A: Synthesis of L-Leucine Isopropyl Ester p-
Toluenesulfonate (Leu-OiPr·TosOH)
This is the preferred stable form for storage and handling. The tosylate salt is non-hygroscopic

and crystalline.

Reagents:

L-Leucine (1.0 eq)

Isopropanol (10-15 eq, solvent & reactant)

p-Toluenesulfonic acid monohydrate (p-TsOH·H2O) (1.1 eq)

Cyclohexane (Azeotropic solvent)[1]

Step-by-Step Methodology:

Setup: Equip a round-bottom flask with a Dean-Stark trap and a reflux condenser.

Charging: Add L-Leucine (13.1 g, 100 mmol), p-TsOH·H2O (20.9 g, 110 mmol), Isopropanol

(50 mL), and Cyclohexane (150 mL).

Reflux: Heat the mixture to reflux (~80°C). Water generated by esterification will azeotrope

with cyclohexane/isopropanol and collect in the Dean-Stark trap.
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Monitoring: Continue reflux until water evolution ceases (approx. 4–6 hours). The solution

should become clear.

Workup:

Concentrate the reaction mixture under reduced pressure to remove cyclohexane and

excess isopropanol.

Add Diethyl Ether or Ethyl Acetate to the oily residue to induce crystallization.

Cool to 0°C for 2 hours.

Isolation: Filter the white precipitate. Wash with cold ether.

Validation: Check melting point (Target: ~120–123°C) and purity via HPLC.

Protocol B: Coupling Leu-OiPr in Peptide Synthesis
Due to the steric bulk of the isopropyl group, standard coupling times must be extended.

Reagents:

N-Protected Amino Acid (e.g., Fmoc-Xaa-OH) (1.2 eq)

Leu-OiPr·TosOH (1.0 eq)

Coupling Agent: HATU or COMU (1.2 eq) (Preferred over DIC due to steric hindrance)

Base: TMP (2,4,6-Collidine) or DIPEA (2.5 eq)

Solvent: DMF or NMP

Workflow:

Neutralization: Dissolve Leu-OiPr·TosOH in DMF. Add 1.0 eq of base to neutralize the

tosylate salt and release the free amine. Do not let this sit; use immediately to avoid

diketopiperazine formation.
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Activation: Pre-activate the Fmoc-Xaa-OH with HATU and the remaining base for 30

seconds.

Coupling: Combine the activated acid with the Leu-OiPr solution.

Reaction: Stir at room temperature.

Standard time: 1 hour.

Steric Note: If coupling to a bulky residue (e.g., Val, Ile), extend to 2–4 hours or use

microwave assistance (50°C, 10 min).

Monitoring: Monitor disappearance of the free amine via Kaiser test (if solid phase) or

TLC/HPLC (liquid phase).

Protocol C: Deprotection (Hydrolysis) of Isopropyl Ester
Removing the OiPr group requires more forcing conditions than a methyl ester.

Method 1: Chemical Saponification

Dissolve peptide in Dioxane:Water (4:1).

Add 2.0 eq LiOH or NaOH.

Stir at Room Temperature.

Time: Expect 4–12 hours (vs. 1 hour for OMe).

Acceleration: If too slow, heat to 35°C, but monitor for racemization.

Acidify to pH 3 with 1M HCl to precipitate the free acid peptide.

Method 2: Enzymatic Hydrolysis (Mild/Green) Best for preventing racemization of the C-

terminal Leucine.

Dissolve peptide in phosphate buffer (pH 7.5) with 10% acetone cosolvent.

Add Alcalase or Pig Liver Esterase (PLE).
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Incubate at 37°C.

Monitor hydrolysis by HPLC. This method is highly specific and avoids basic conditions that

damage sensitive side chains.

Part 4: Visualization of Pathways
Prodrug Activation & Synthesis Workflow
The following diagram illustrates the lifecycle of a Leu-OiPr moiety, from synthesis to

physiological activation.
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(Raw Material)

Esterification
(iPrOH + pTsOH)

Reflux Leu-OiPr · TosOH
(Stable Intermediate)

Crystallization Peptide Coupling
(Fmoc-Xaa-OH + HATU)

SPPS/LPPS Peptide-Leu-OiPr
(Lipophilic Prodrug)

Purification In Vivo Delivery
(High Membrane Permeability)

Administration Enzymatic Hydrolysis
(Esterases)

Cellular Uptake Active Peptide
(Free Carboxyl)

Activation

Click to download full resolution via product page

Figure 1: Lifecycle of Leucine Isopropyl Ester from synthesis to prodrug activation.[2]
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Issue Probable Cause Corrective Action

Slow Coupling
Steric hindrance of Isopropyl

group.

Switch to HATU or

Oxyma/DIC. Increase

temperature to 40-50°C.

Racemization
Over-activation or prolonged

base exposure.

Use Collidine (TMP) instead of

DIPEA/TEA. Collidine is

weaker and sterically hindered,

reducing proton abstraction at

the

-carbon.

Incomplete Hydrolysis
OiPr group is too stable for

mild base.

Switch from NaOH to LiOH

(better solubility in organics).

Increase reaction time or use

enzymatic cleavage (Alcalase).

DKP Formation
Slow coupling of 3rd amino

acid.

Ensure the 3rd amino acid

coupling is fast (high

concentration, HATU). Do not

leave the dipeptide-OiPr as a

free base for long periods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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